Sodium hydrosulfide Sodium hydrosulfide Sodium hydrosulfide is a colorless to light yellow crystalline solid or fused mass. It is corrosive to skin and metal. Used in paper pulping, manufacturing dyes, and dehairing hides.
Sodium hydrosulfide, solution appears as a colorless to light-yellow liquid. Corrosive to metals and tissue. It is used in paper pulping, manufacturing dyes and dehairing hides.
Brand Name: Vulcanchem
CAS No.: 16721-80-5
VCID: VC21071206
InChI: InChI=1S/Na.H2S/h;1H2/q+1;/p-1
SMILES: [Na+].[SH-]
Molecular Formula: HNaS
HS.Na
NaHS
Molecular Weight: 56.07 g/mol

Sodium hydrosulfide

CAS No.: 16721-80-5

Cat. No.: VC21071206

Molecular Formula: HNaS
HS.Na
NaHS

Molecular Weight: 56.07 g/mol

* For research use only. Not for human or veterinary use.

Sodium hydrosulfide - 16721-80-5

Specification

Description Sodium hydrosulfide is a colorless to light yellow crystalline solid or fused mass. It is corrosive to skin and metal. Used in paper pulping, manufacturing dyes, and dehairing hides.
Sodium hydrosulfide, solution appears as a colorless to light-yellow liquid. Corrosive to metals and tissue. It is used in paper pulping, manufacturing dyes and dehairing hides.
CAS No. 16721-80-5
Molecular Formula HNaS
HS.Na
NaHS
Molecular Weight 56.07 g/mol
IUPAC Name sodium;sulfanide
Standard InChI InChI=1S/Na.H2S/h;1H2/q+1;/p-1
Standard InChI Key HYHCSLBZRBJJCH-UHFFFAOYSA-M
Isomeric SMILES [Na+].[SH-]
Impurities Sulfide of heavy metals.
SMILES [Na+].[SH-]
Canonical SMILES [Na+].[SH-]
Boiling Point 212 °F at 760 mmHg (approx.) (USCG, 1999)
Boiling point at 1 atm: (approx) 212 °F= 100 °C= 373 deg K. /Sodium Hydrosulfide Solution/
Colorform Rhombohedric-cubic crystals. White to colorless.
Colorless rhombohedral crystals.
Melting Point 63 °F (USCG, 1999)
350 °C
Turns yellow upon heating in dry air, changing to orange at higher temperatures. Forms a black liquid at the melting point. Gives a blue-green solution in dimethylformamide. Very hygroscopic. Readily hydrolyzed in moist air to NaOH and Na2S.

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